Cas no 1107695-02-2 (2-Chloro-7-fluoroquinazolin-4-amine)

• Product Name: 2-Chloro-7-fluoroquinazolin-4-amine
• CAS No: 1107695-02-2
• MF: C₈H₅ClFN₃
• MW: 197.596803426743
• MDL: MFCD11858272
• CID: 93254
• PubChem ID: 34181652
• Update Time: 2025-06-07

2-Chloro-7-fluoroquinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-7-fluoroquinazolin-4-amine
• 2-chloro-7-fluoro-4-Quinazolinamine
• 2-Chloro-4-amino-7-fluoroquinazoline
• 4-Amino-2-chloro-7-fluoroquinazoline
• QC-8138
• AKOS006345305
• AMY36528
• AKOS037645727
• 2-chloro-7-fluoroquinazolin-
• 2-CHLORO-7-FLUOROQUINAZOLIN-4(3H)-IMINE
• FT-0684314
• W17046
• 4-amine
• DTXSID30653124
• AS-62777
• 2-chloro-7-fluoro-3,4-dihydroquinazolin-4-imine
• 1107695-02-2
• 2-chloro-7-fluoroquinazolin- 4-amine
• CS-0060652
• DB-060030

• MDL： MFCD11858272
• Inchi： 1S/C8H5ClFN3/c9-8-12-6-3-4(10)1-2-5(6)7(11)13-8/h1-3H,(H2,11,12,13)
• InChI Key： FZZMTSNZRBFGGU-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=CC(=CC2=N1)F)N

Computed Properties

• Exact Mass: 197.01600
• Monoisotopic Mass: 197.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.538
• Boiling Point: 317.319 °C at 760 mmHg
• Flash Point: 145.71 °C
• PSA: 51.80000
• LogP: 2.58570

2-Chloro-7-fluoroquinazolin-4-amine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-Chloro-7-fluoroquinazolin-4-amine

Introduction to 2-Chloro-7-fluoroquinazolin-4-amine (CAS No. 1107695-02-2)

2-Chloro-7-fluoroquinazolin-4-amine, with the CAS number 1107695-02-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazolines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. The unique substitution pattern of 2-chloro and 7-fluoro groups on the quinazoline ring imparts distinct pharmacological characteristics that make it a valuable candidate for drug development.

The chemical structure of 2-Chloro-7-fluoroquinazolin-4-amine consists of a quinazoline core with a chlorine atom at the 2-position and a fluorine atom at the 7-position. The amine group at the 4-position further enhances its reactivity and binding affinity to various biological targets. This molecular architecture has been extensively studied for its potential in modulating key signaling pathways involved in cancer progression and other diseases.

Recent research has highlighted the antiproliferative effects of 2-Chloro-7-fluoroquinazolin-4-amine. Studies have shown that this compound can effectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of tyrosine kinase receptors, which are crucial for cell proliferation and survival. By blocking these receptors, 2-Chloro-7-fluoroquinazolin-4-amine can induce cell cycle arrest and apoptosis in cancer cells.

In addition to its antitumor properties, 2-Chloro-7-fluoroquinazolin-4-amine has also demonstrated anti-inflammatory effects. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-Chloro-7-fluoroquinazolin-4-amine has been evaluated in preclinical studies. It exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily through hepatic enzymes, with a moderate half-life that supports once-daily dosing regimens in animal models. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 2-Chloro-7-fluoroquinazolin-4-amine in human subjects. Early phase I trials have shown promising results, with no major adverse effects reported at therapeutic doses. The compound is being evaluated for its potential in treating advanced solid tumors and chronic inflammatory conditions. Ongoing research aims to optimize dosing regimens and explore combination therapies to enhance its therapeutic benefits.

The future prospects for 2-Chloro-7-fluoroquinazolin-4-amine are promising. Its unique chemical structure and multifaceted biological activities position it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is likely to play an increasingly important role in the treatment of various diseases.

In conclusion, 2-Chloro-7-fluoroquinazolin-4-amine (CAS No. 1107695-02-2) is a versatile compound with significant potential in medicinal chemistry. Its antiproliferative and anti-inflammatory properties make it a promising candidate for drug development, particularly in the areas of oncology and inflammatory diseases. Ongoing research and clinical trials will further elucidate its therapeutic value and pave the way for its use in clinical practice.